Cas no 76695-77-7 (1-Hexene, 6-chloro-5,5-dimethyl-)

• Product Name: 1-Hexene, 6-chloro-5,5-dimethyl-
• CAS No: 76695-77-7
• MF: C₈H₁₅Cl
• MW: 146.657701730728
• CID: 1781055
• PubChem ID: 10464467
• Update Time: 2025-07-14

1-Hexene, 6-chloro-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexene, 6-chloro-5,5-dimethyl-
• AKOS006384869
• 6-chloro-5,5-dimethylhex-1-ene
• 76695-77-7
• EN300-674210

• Inchi： 1S/C8H15Cl/c1-4-5-6-8(2,3)7-9/h4H,1,5-7H2,2-3H3
• InChI Key： LHVNNDODVUCCRR-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)CCC=C

Computed Properties

• Exact Mass: 146.08635
• Monoisotopic Mass: 146.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on 1-Hexene, 6-chloro-5,5-dimethyl-

Chemical Profile of 1-Hexene, 6-chloro-5,5-dimethyl- (CAS No. 76695-77-7)

1-Hexene, 6-chloro-5,5-dimethyl-, identified by its Chemical Abstracts Service number (CAS No. 76695-77-7), is a significant organic compound with a unique molecular structure that has garnered attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by a branched alkenic backbone with chloro and dimethyl substituents, exhibits intriguing reactivity patterns that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 1-Hexene, 6-chloro-5,5-dimethyl- is C₈H₁₃Cl, reflecting its composition of eight carbon atoms, fourteen hydrogen atoms, and one chlorine atom. The presence of a double bond at the first carbon position (1-hexene) and the substitution pattern (6-chloro-5,5-dimethyl) contribute to its distinct chemical properties. This structure not only influences its physical characteristics such as boiling point and solubility but also dictates its role in various chemical transformations.

In recent years, the study of 1-Hexene, 6-chloro-5,5-dimethyl- has been increasingly linked to advancements in pharmaceutical chemistry. Researchers have explored its potential as a building block for the synthesis of heterocyclic compounds, which are prevalent in many bioactive molecules. The chloro substituent at the sixth carbon position provides a nucleophilic site for further functionalization, enabling the construction of more elaborate structures through reactions such as nucleophilic substitution or cross-coupling.

One of the most compelling aspects of 1-Hexene, 6-chloro-5,5-dimethyl- is its utility in the preparation of chiral compounds. The stereogenic center at the fifth carbon due to the dimethyl substitution can be selectively modified to produce enantiomerically pure or enriched derivatives. These enantiomers are crucial in pharmaceuticals where the biological activity can be highly dependent on stereochemistry. Recent studies have demonstrated its application in synthesizing chiral auxiliaries and ligands used in asymmetric catalysis, which are pivotal for constructing complex drug molecules with high enantioselectivity.

The reactivity of 1-Hexene, 6-chloro-5,5-dimethyl- also makes it a candidate for polymer chemistry applications. The double bond can undergo polymerization reactions to form polyolefins with specific properties tailored by the substituent groups. Moreover, the chlorine atom can serve as a handle for further modifications during polymerization or post-polymerization reactions, allowing for the creation of functionalized polymers that could find use in materials science and drug delivery systems.

Recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes for 1-Hexene, 6-chloro-5,5-dimethyl-. Researchers are exploring catalytic processes that minimize waste and energy consumption while maintaining high yields. For instance, transition metal-catalyzed reactions have shown promise in facilitating selective transformations of this compound without excessive byproduct formation. Such developments align with global efforts to make chemical synthesis more environmentally friendly and economically viable.

The pharmaceutical industry has also been keen on exploring derivatives of 1-Hexene, 6-chloro-5,5-dimethyl- for their potential therapeutic effects. By modifying its structure through various chemical pathways, scientists aim to develop novel compounds that could address unmet medical needs. Preliminary studies suggest that certain derivatives may exhibit antimicrobial or anti-inflammatory properties, although further research is necessary to fully elucidate their mechanisms of action and therapeutic potential.

In conclusion,1-Hexene, 6-chloro-5,5-dimethyl- (CAS No. 76695-77-7) represents a versatile compound with broad applications across multiple domains of chemistry. Its unique structural features enable diverse chemical transformations that are valuable for both academic research and industrial applications. As synthetic methodologies continue to evolve and become more sustainable,1-Hexene, 6-chloro-5,dimethyl- remains a compound of great interest whose full potential is yet to be realized.